Cas no 216144-37-5 (Benzene,1-(butylthio)-4-(methylthio)-)

Benzene,1-(butylthio)-4-(methylthio)- is a sulfur-containing aromatic compound characterized by the presence of butylthio and methylthio functional groups at the 1 and 4 positions of the benzene ring, respectively. This structure imparts unique reactivity and solubility properties, making it useful as an intermediate in organic synthesis, particularly in the preparation of sulfur-based ligands or specialty chemicals. The compound's dual thioether groups enhance its versatility in cross-coupling reactions and coordination chemistry. Its defined substitution pattern ensures consistent performance in synthetic applications, while its moderate polarity allows for compatibility with a range of solvents. Suitable for controlled functionalization in fine chemical and pharmaceutical research.
Benzene,1-(butylthio)-4-(methylthio)- structure
216144-37-5 structure
Product Name:Benzene,1-(butylthio)-4-(methylthio)-
CAS No:216144-37-5
MF:C11H16S2
MW:212.374740600586
MDL:MFCD01075708
CID:243253
PubChem ID:73011321
Update Time:2025-06-07

Benzene,1-(butylthio)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(butylthio)-4-(methylthio)-
    • 1-butylsulfanyl-4-methylsulfanylbenzene
    • 4-(n-Butylthio)phenyl methyl sulfide
    • 216144-37-5
    • 4-(n-butylthio)thioanisole
    • DTXSID801294600
    • 1-(Butylthio)-4-(methylthio)benzene
    • 4-(N-BUTYLTHIO)THIOANISOLE, 98+%
    • FT-0616834
    • MDL: MFCD01075708
    • Inchi: 1S/C11H16S2/c1-3-4-9-13-11-7-5-10(12-2)6-8-11/h5-8H,3-4,9H2,1-2H3
    • InChI Key: IJRQDINAERPCOH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)SC)CCCC

Computed Properties

  • Exact Mass: 212.06948
  • Monoisotopic Mass: 212.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Refractive Index: 1.57
  • PSA: 0

Benzene,1-(butylthio)-4-(methylthio)- Security Information

  • Safety Term:S24/25

Benzene,1-(butylthio)-4-(methylthio)- Pricemore >>

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